(4-Hydroxyphenyl)hexanone

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1-(4-hydroxyphenyl)hexan-2-one
• InChI: InChI=1S/C12H16O2/c1-2-3-4-12(14)9-10-5-7-11(13)8-6-10/h5-8,13H,2-4,9H2,1H3
• InChI Key: PCHHLTVOULTBMO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)CC1=CC=C(C=C1)O

Description

(4-Hydroxyphenyl)hexanone is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(4-methoxyphenyl)hexanone (5 g) in acetic acid (50 ml) and 48% HBr was heated overnight at 120°. The reaction mixture was poured onto ice and extracted with ethylacetate (500 ml). The ethyl acetate layer was washed with NaHCO3 (200 ml), dried, and evaporated. Chromatography of the residue using 30% ethylacetate in hexane afforded 1.7 g of the title compound.